Cas no 2138308-59-3 (Benzonitrile, 2,4-difluoro-5-(1-pyrrolidinylmethyl)-)

• Product Name: Benzonitrile, 2,4-difluoro-5-(1-pyrrolidinylmethyl)-
• CAS No: 2138308-59-3
• MF: C₁₂H₁₂F₂N₂
• MW: 222.233889579773
• CID: 5279868
• Update Time: 2025-08-05

Benzonitrile, 2,4-difluoro-5-(1-pyrrolidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2,4-difluoro-5-(1-pyrrolidinylmethyl)-

• Inchi： 1S/C12H12F2N2/c13-11-6-12(14)10(5-9(11)7-15)8-16-3-1-2-4-16/h5-6H,1-4,8H2
• InChI Key： KFQOCAGDCPMERM-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(CN2CCCC2)=C(F)C=C1F

Additional information on Benzonitrile, 2,4-difluoro-5-(1-pyrrolidinylmethyl)-

Benzonitrile, 2,4-difluoro-5-(1-pyrrolidinylmethyl): A Comprehensive Overview

Benzonitrile, as a fundamental organic compound, has garnered significant attention in various scientific and industrial domains due to its versatile applications. The compound 2,4-difluoro-5-(1-pyrrolidinylmethyl) benzonitrile, with the CAS number 2138308-59-3, represents a specific derivative of benzonitrile that incorporates fluorine atoms at the 2 and 4 positions and a pyrrolidinylmethyl group at the 5 position. This unique structure endows the compound with distinct chemical properties, making it a subject of interest in both academic research and industrial applications.

The synthesis of 2,4-difluoro-5-(1-pyrrolidinylmethyl) benzonitrile involves a series of well-established organic reactions. The introduction of fluorine atoms at the 2 and 4 positions is typically achieved through electrophilic aromatic substitution or nucleophilic aromatic substitution methods, depending on the directing effects of substituents already present on the benzene ring. The attachment of the pyrrolidinylmethyl group at the 5 position is accomplished via nucleophilic substitution or coupling reactions, often utilizing appropriate intermediates such as bromides or iodides. The overall synthesis strategy is designed to maximize yield and purity while maintaining the integrity of the functional groups.

Recent studies have highlighted the potential of benzonitrile derivatives in various fields. For instance, researchers have explored their role in medicinal chemistry as scaffolds for drug discovery. The presence of fluorine atoms in 2,4-difluoro-5-(1-pyrrolidinylmethyl) benzonitrile confers enhanced lipophilicity and bioavailability to the molecule, making it a promising candidate for designing bioactive compounds. Additionally, the pyrrolidinylmethyl group introduces steric bulk and hydrogen bonding capabilities, which can be exploited to modulate pharmacokinetic properties.

In materials science, benzonitrile derivatives have found applications in the development of advanced materials such as polymers and liquid crystals. The rigid aromatic structure of 2,4-difluoro-5-(1-pyrrolidinylmethyl) benzonitrile contributes to its stability under thermal and mechanical stress, making it suitable for high-performance applications. Furthermore, its electronic properties render it useful in optoelectronic devices, where precise control over charge transport is critical.

The environmental impact of chemical compounds is an increasingly important consideration in modern research. Studies on 2,4-difluoro-5-(1-pyrrolidinylmethyl) benzonitrile have focused on its biodegradation pathways and toxicity profiles. Preliminary findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a key role in its transformation. However, further research is required to fully understand its ecological footprint and ensure sustainable practices in its production and use.

In conclusion, benzonitrile derivatives, particularly 2,4-difluoro-5-(1-pyrrolidinylmethyl) benzonitrile, continue to be a focal point in scientific exploration due to their diverse functional groups and tunable properties. As advancements in synthetic methodologies and characterization techniques unfold, this compound is poised to contribute significantly to innovations across multiple disciplines.